Cas no 2171463-96-8 (1-(but-3-ynoyl)azetidine-2-carboxamide)

• Product Name: 1-(but-3-ynoyl)azetidine-2-carboxamide
• CAS No: 2171463-96-8
• MF: C₈H₁₀N₂O₂
• MW: 166.177201747894
• CID: 6109176
• PubChem ID: 165519023
• Update Time: 2025-05-20

1-(but-3-ynoyl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(but-3-ynoyl)azetidine-2-carboxamide
• 2171463-96-8
• EN300-1280972

• Inchi： 1S/C8H10N2O2/c1-2-3-7(11)10-5-4-6(10)8(9)12/h1,6H,3-5H2,(H2,9,12)
• InChI Key： JPEGBOJEBXVWHB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C(CC#C)=O)N

Computed Properties

• Exact Mass: 166.074227566g/mol
• Monoisotopic Mass: 166.074227566g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 63.4Ų

Additional information on 1-(but-3-ynoyl)azetidine-2-carboxamide

Introduction to 1-(but-3-ynoyl)azetidine-2-carboxamide (CAS No. 2171463-96-8)

1-(but-3-ynoyl)azetidine-2-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 2171463-96-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and potential applications in drug development. The unique structural features of 1-(but-3-ynoyl)azetidine-2-carboxamide, particularly the presence of a terminal alkyne group and an azetidine ring, make it a promising candidate for further exploration in synthetic chemistry and bioactivity studies.

The molecular structure of 1-(but-3-ynoyl)azetidine-2-carboxamide consists of a five-membered azetidine ring substituted with a but-3-ynoyl moiety at the 1-position and a carboxamide group at the 2-position. This configuration imparts distinct electronic and steric properties to the molecule, which can be exploited in designing novel pharmacophores. The terminal alkyne functionality provides a reactive site for further chemical modifications, enabling the synthesis of more complex derivatives with tailored biological properties.

In recent years, there has been growing interest in azetidine derivatives due to their potential as scaffolds for drug discovery. These compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The structural framework of 1-(but-3-ynoyl)azetidine-2-carboxamide aligns well with these trends, as it combines the favorable characteristics of azetidine with additional functional groups that can enhance binding affinity and selectivity towards biological targets.

One of the most compelling aspects of 1-(but-3-ynoyl)azetidine-2-carboxamide is its potential as a precursor for the development of novel therapeutic agents. The azetidine ring is known to mimic certain natural amino acid structures, which can be advantageous in designing peptidomimetics. Additionally, the presence of the but-3-ynoyl group suggests that this compound may exhibit unique interactions with biological receptors or enzymes, making it a valuable tool for structure-based drug design.

Recent studies have begun to explore the pharmacological properties of 1-(but-3-ynoyl)azetidine-2-carboxamide and its derivatives. Preliminary research indicates that this compound may possess inhibitory activity against certain enzymes and receptors implicated in human diseases. For instance, modifications to the azetidine core have been shown to alter binding interactions with target proteins, leading to enhanced efficacy or reduced toxicity. These findings underscore the importance of 1-(but-3-ynoyl)azetidine-2-carboxamide as a versatile building block in medicinal chemistry.

The synthesis of 1-(but-3-ynoyl)azetidine-2-carboxamide represents another area of active investigation. Given its complex structure, multiple synthetic routes have been explored to optimize yield and purity. Advances in synthetic methodologies have enabled the efficient preparation of this compound, paving the way for large-scale production and further derivatization studies. The development of robust synthetic protocols is crucial for advancing preclinical and clinical research involving 1-(but-3-ynoyl)azetidine-2-carboxamide.

The potential applications of 1-(but-3-ynoyl)azetidine-2-carboxamide extend beyond traditional drug development. Its unique structural features make it an attractive candidate for materials science applications, such as in the design of novel polymers or functional materials. Additionally, the compound's reactivity allows for further functionalization, opening up possibilities for its use in chemical biology studies and mechanistic investigations.

In conclusion, 1-(but-3-ylnoyl)azetidine - 2 - carboxamide (CAS No. 2171463 - 96 - 8) is a structurally intriguing compound with significant potential in pharmaceutical research and beyond. Its combination of an azetidine core with functional groups such as a but - 3 - ynyl moiety makes it a versatile scaffold for drug discovery and material science applications. As research continues to uncover new biological activities and synthetic strategies, 1 - (but - 3 - ynyl) azetidine - 2 - carboxamide is poised to play an important role in future advancements.